![molecular formula C9H13NS B1443036 [2-Methyl-2-(thiophen-2-yl)cyclopropyl]methanamine CAS No. 1306606-39-2](/img/structure/B1443036.png)
[2-Methyl-2-(thiophen-2-yl)cyclopropyl]methanamine
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Overview
Description
2-Methyl-2-(thiophen-2-yl)cyclopropylmethanamine (MTCM) is an organic compound with a molecular formula of C7H10NS. It is a cyclic amine compound containing both a thiophene and a cyclopropyl ring. MTCM is a versatile molecule that has been used in various research applications, including organic synthesis, drug discovery, and materials science. The unique structure of MTCM makes it a valuable compound for many different scientific applications.
Scientific Research Applications
Metabolism and Detectability
- Metabolism and Detection Techniques : A study by Welter et al. (2013) investigated the metabolism of 2-Methiopropamine, a thiophene analogue of methamphetamine, and its detectability in human and rat urine. The research identified major metabolic pathways and enzymes involved in its metabolism, providing insights for drug screening protocols (Welter et al., 2013).
Synthesis and Characterization
Synthesis of Analog Compounds : A 2018 study by Shimoga et al. described the successful synthesis of a related compound, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, providing a foundation for further research in synthetic chemistry (Shimoga et al., 2018).
Chemical Sensing Applications : Research by Pedras et al. (2007) explored the use of azomethine-thiophene ligands in sensing metal ions, demonstrating potential applications in chemical sensing and molecular recognition (Pedras et al., 2007).
Novel Derivatives for Medical Research : A study by Sniecikowska et al. (2019) focused on creating novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, aiming to develop serotonin 5-HT1A receptor-biased agonists with potential antidepressant applications (Sniecikowska et al., 2019).
Photophysical Properties
- Investigation of Luminescence Properties : Kim et al. (2021) synthesized and studied the photophysical properties of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, revealing insights into excited-state proton transfer and quantum yield, which are important in the development of optical materials and sensors (Kim et al., 2021).
Chemosensor Development
- Development of a Chemosensor for Silver Ions : A 2012 study by Tharmaraj et al. highlighted the use of 4-methoxy-N-((thiophen-2-yl)methyl)benzenamine as a selective chemosensor for silver ions, demonstrating its potential in analytical applications (Tharmaraj et al., 2012).
Properties
IUPAC Name |
(2-methyl-2-thiophen-2-ylcyclopropyl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NS/c1-9(5-7(9)6-10)8-3-2-4-11-8/h2-4,7H,5-6,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIJZEALGHWQUFF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1CN)C2=CC=CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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